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Oleandomycin Phosphate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure and physical

properties of oleandomycin phosphate, a macrolide antibiotic. The information is intended for

researchers, scientists, and professionals involved in drug development and related fields.

Chemical Structure and Identification
Oleandomycin is a macrolide antibiotic produced by the bacterium Streptomyces antibioticus.

[1][2] It is structurally related to erythromycin and exists as a phosphate salt to enhance its

stability and solubility.

Molecular Formula: C₃₅H₆₄NO₁₆P[1][3][4][5]

IUPAC Name: (3R,5S,6S,7R,8S,9R,12R,13R,14S,15R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-

hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-8-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-

methyloxan-2-yl]oxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro[2.13]hexadecane-10,16-

dione;phosphoric acid[4]

CAS Number: 7060-74-4[1][3][4][5]
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Synonyms: Matromycin[1][3][5]

The structure of oleandomycin consists of a 14-membered lactone ring to which two deoxy

sugars are attached: L-oleandrose and D-desosamine. The phosphate group is salified with the

dimethylamino group of the desosamine sugar.

Physical and Chemical Properties
Oleandomycin phosphate is a white to off-white, amorphous powder.[6] A summary of its key

physical and chemical properties is presented in the table below.

Property Value Reference

Molecular Weight 785.86 g/mol [1][3][5]

Appearance White to off-white powder [6]

pKa (Strongest Basic) 9.0 (Predicted) [2]

logP 1.46 (Predicted) [2]

Water Solubility 0.407 mg/mL (Predicted) [2]

Storage 2°C - 8°C, protect from light [5]

Mechanism of Action
Oleandomycin phosphate is a bacteriostatic agent that functions by inhibiting protein

synthesis in susceptible bacteria.[1] Like other macrolide antibiotics, it binds to the 50S subunit

of the bacterial ribosome. This binding event interferes with the translocation of peptidyl-tRNA,

thereby halting the elongation of the polypeptide chain and inhibiting protein synthesis.[1][4][7]
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Mechanism of Action of Oleandomycin

Experimental Protocols
Detailed methodologies for determining the key physical properties of oleandomycin
phosphate are outlined below. These are generalized standard procedures and may require

optimization for specific laboratory conditions.

Determination of Melting Point (Capillary Method)
This protocol is based on the standard pharmacopeial capillary method for melting point

determination.[8][9]

Sample Preparation: Finely powder the dry oleandomycin phosphate sample. Introduce

the powder into a capillary tube (0.8-1.2 mm internal diameter) and pack it to a height of 2.5-

3.5 mm.[9]

Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus with a

controlled heating ramp.

Measurement: Heat the apparatus to a temperature approximately 10°C below the expected

melting point. Then, decrease the heating rate to 1-2°C per minute.
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Data Recording: Record the temperature at which the substance begins to melt (onset point)

and the temperature at which it becomes completely liquid (clear point). The range between

these two temperatures is the melting range.

Determination of pKa (Potentiometric Titration)
This protocol describes the determination of the acid dissociation constant (pKa) using

potentiometric titration.[3][10][11]

Solution Preparation: Prepare a 1 mM solution of oleandomycin phosphate in deionized

water. Prepare standardized solutions of 0.1 M hydrochloric acid (HCl) and 0.1 M sodium

hydroxide (NaOH). A 0.15 M potassium chloride (KCl) solution should be used to maintain a

constant ionic strength.[10][11]

Apparatus Calibration: Calibrate a pH meter with standard buffer solutions at pH 4, 7, and

10.[10]

Titration: Place a known volume of the oleandomycin phosphate solution in a beaker with a

magnetic stirrer. Immerse the calibrated pH electrode into the solution. Titrate the solution

with the standardized NaOH solution, adding small increments and recording the pH after

each addition.

Data Analysis: Plot the pH values against the volume of titrant added to generate a titration

curve. The pKa is determined from the pH at the half-equivalence point, which is the point of

inflection on the curve.[10][11]
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Workflow for pKa Determination

Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is the gold standard for determining thermodynamic solubility.[12][13]

Sample Preparation: Add an excess amount of oleandomycin phosphate to a vial

containing a known volume of the desired aqueous buffer (e.g., pH 1.2, 4.5, and 6.8).[12]

The presence of undissolved solid is necessary to ensure saturation.

Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g.,

25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium.
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Sample Processing: After equilibration, separate the undissolved solid from the solution by

centrifugation or filtration.

Quantification: Analyze the concentration of oleandomycin phosphate in the clear

supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Result Expression: The solubility is expressed in units such as mg/mL or µg/mL.

Conclusion
This technical guide has provided a detailed overview of the chemical structure and physical

properties of oleandomycin phosphate. The presented data and experimental protocols are

intended to serve as a valuable resource for researchers and professionals in the field of drug

development. Accurate characterization of these fundamental properties is crucial for

understanding the behavior and potential applications of this macrolide antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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